Cas no 1804722-47-1 (6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804722-47-1
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4858952
• Update Time: 2025-06-29

6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-2-4-1-6(12)13-5(3-14)7(4)8(10)11/h1,3,8H,2H2,(H2,12,13)
• InChI Key： IFSZEWYXITZMHH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N)N=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.3
• Topological Polar Surface Area: 56

Additional information on 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804722-47-1) and Its Applications in Modern Chemical Biology

6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1804722-47-1, is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and synthetic utility. The presence of multiple functional groups, including an amino group, a chloromethyl substituent, and a difluoromethyl moiety, makes this compound a valuable intermediate in the synthesis of various bioactive molecules.

The amino group at the 6-position of the pyridine ring provides a nucleophilic site for further functionalization, enabling the construction of more elaborate molecular architectures. This feature is particularly useful in medicinal chemistry, where such groups are often incorporated into drug candidates to enhance binding affinity and metabolic stability. The chloromethyl group at the 4-position introduces reactivity that allows for the introduction of alkoxy or alkyl groups through nucleophilic substitution reactions, further expanding the synthetic possibilities. Additionally, the difluoromethyl group at the 3-position is known to improve lipophilicity and metabolic resistance, making it a common structural element in modern drug design.

The unique combination of these functional groups positions 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde as a critical building block in the development of novel therapeutic agents. Recent advancements in computational chemistry and high-throughput screening have highlighted its potential in targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have demonstrated its utility in designing small-molecule inhibitors for kinases and other protein targets involved in cancer and inflammatory diseases.

In particular, the aldehyde functionality at the 2-position of the pyridine ring serves as an important handle for further derivatization. This group can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to modify this position allows researchers to fine-tune the physicochemical properties of the final compounds, optimizing them for specific biological applications.

Recent research has also explored the use of 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde in fragment-based drug discovery (FBDD). FBDD is an emerging approach that leverages small molecular fragments to identify lead compounds with high affinity for biological targets. The compound’s multifunctional nature makes it an ideal candidate for generating diverse chemical libraries suitable for screening against protein targets. By systematically modifying its structure, researchers can identify novel pharmacophores that may lead to breakthroughs in drug development.

The impact of this compound extends beyond academic research; it has found practical applications in industrial settings where high-throughput synthesis and process optimization are essential. Pharmaceutical companies are increasingly employing advanced synthetic methodologies to produce derivatives of 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde on a large scale. These derivatives are being evaluated in preclinical studies for their potential as treatments for neurological disorders, autoimmune diseases, and infectious diseases.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Modern techniques such as flow chemistry have been utilized to enhance yield and purity while reducing waste. Additionally, green chemistry principles are being integrated into its production process to minimize environmental impact. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

From a computational perspective, virtual screening methods have been employed to predict binding interactions between 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde derivatives and biological targets. Machine learning models have been trained on large datasets of known bioactive molecules to identify potential hits with high accuracy. This approach has accelerated the discovery process by allowing researchers to prioritize promising candidates for experimental validation.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications into new therapeutic areas. For example, investigations are underway to explore its potential as an intermediate in antiviral drug development. The unique structural features of 6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde make it well-suited for designing molecules that can interfere with viral replication mechanisms.

In conclusion,6-Amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804722-47-1) represents a cornerstone in modern chemical biology and pharmaceutical research. Its multifunctional structure provides unparalleled opportunities for molecular diversification and target engagement across multiple therapeutic modalities. As scientific understanding continues to evolve, this compound will undoubtedly play an integral role in shaping the next generation of therapeutic agents.